5-trans U-46619

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-19-18(16-14-20(19)25-15-16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4-,13-12+/t16-,17+,18+,19?,20-/m1/s1
• InChIKey: LQANGKSBLPMBTJ-YDMCPATHSA-N

5-trans U-46619: A Key Isomeric Standard for Thromboxane A2 Receptor Agonist Impurity Profiling

5-trans U-46619 (CAS 330796-58-2) is the 5,6-trans geometric isomer of the well-characterized thromboxane A2 (TXA2) receptor agonist U-46619 (9,11-methanoepoxy PGH2). It is recognized as a minor impurity, constituting 2–5% of most commercial preparations of the 5-cis isomer U-46619 [REFS-1, REFS-2]. While U-46619 is a potent TP receptor agonist with an EC50 of 35 nM for platelet shape change, the independent biological activity of the 5-trans isomer has been rarely investigated [REFS-1, REFS-3]. In the sole published comparative study, 5-trans U-46619 was found to act as a weaker inhibitor of microsomal prostaglandin E synthase (mPGES-1) compared to its 5-cis counterpart [1].

1

Chiral/stereochemical control and isomeric impurity profiling workflows. Geometric isomer standard

2

Analytical method validation requiring isomer-specific reference standards. Identity confirmation for 5,6-trans impurity

3

Pharmacological studies needing independent 5-trans isomer activity attribution. Distinct from 5-cis U-46619

• [1] Quraishi, O., Mancini, J. A., & Riendeau, D. (2002). Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochemical Pharmacology, 63(6), 1183–1189. DOI: 10.1016/S0006-2952(02)00850-0. View Source

Why 5-trans U-46619 Cannot Be Replaced by the 5-cis Isomer (U-46619) for Analytical and Pharmacological Studies

Substituting 5-trans U-46619 with the more common 5-cis isomer U-46619, or vice-versa, is scientifically invalid due to their distinct structural geometries and resulting biological activities. The 5,6-double bond configuration fundamentally alters the molecule's interaction with biological targets. This is most clearly evidenced in the domain of prostaglandin E synthase (mPGES-1) inhibition, where the two isomers demonstrate a directly measured, quantitative difference in potency [1]. Furthermore, 5-trans U-46619 is a known impurity in U-46619 preparations [REFS-2, REFS-3], making its specific procurement essential for analytical method validation, impurity quantification, and any research aiming to independently attribute a pharmacological effect to the trans-isomeric form. Using the main product U-46619 would introduce an uncontrolled variable, as its intrinsic 2–5% impurity level would confound results in sensitive assays.

Target

5-trans U-46619: 5,6-trans geometry; weak mPGES-1 inhibitor; known impurity standard.

5-cis U-46619: 5,6-cis geometry; potent TP receptor agonist; contains 2–5% 5-trans impurity.

Risk

Structural geometry may shift target interaction and enzyme inhibition profile; impurity content can confound assay results.

• [1] Quraishi, O., Mancini, J. A., & Riendeau, D. (2002). Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochemical Pharmacology, 63(6), 1183–1189. DOI: 10.1016/S0006-2952(02)00850-0. View Source

5-trans U-46619 Quantitative Differentiation Evidence: Impurity Profile, Potency, and Analytical Purity

Isomeric Identity and Prevalence as a Manufacturing Impurity in Commercial U-46619 Batches

5-trans U-46619 is a quantifiable minor geometric impurity in the synthesis of the potent TXA2 agonist U-46619. The level of this 5,6-trans isomer is consistently reported to be 2–5% in most commercial preparations of the 5-cis isomer U-46619, making it a critical reference standard for quality control [REFS-1, REFS-2]. This differentiates it from U-46619 (5-cis isomer), which serves as the primary active compound, and from 5-trans U-44069, the trans isomer of a different but related TXA2 analog.

Isomeric Impurity Identity

Lot attribute

2–5% impurity level in most commercial U-46619 lots.

Impurity profiling context; requires separate procurement for standalone study.

Data to verify per vendor CoA.

Evidence Dimension	Prevalence as a minor geometric impurity in U-46619 (5-cis isomer) commercial lots
Target Compound Data	2–5% impurity level in most commercial U-46619 preparations
Comparator Or Baseline	U-46619 (5-cis isomer), which constitutes the remaining 95–98% of the preparation
Quantified Difference	5-trans U-46619 is present at a level of 2–5%, representing a distinct isomeric species that requires separate procurement for standalone study
Conditions	Analysis of multiple vendor lots of U-46619 via chromatographic methods, as reported in vendor specifications and the published literature

Why This Matters

For analytical chemists and pharmacology researchers, the ability to source a purified standard of this specific impurity (≥98% pure, as available from Cayman Chemical ) is essential for developing and validating HPLC or LC-MS methods to accurately quantify batch-to-batch consistency of U-46619, a critical requirement for reproducible in vivo and in vitro studies.

Differential Inhibition of Microsomal Prostaglandin E Synthase-1 (mPGES-1) Activity Compared to 5-cis U-46619

The sole published head-to-head comparison demonstrates that the 5-trans isomer is a significantly weaker inhibitor of inducible prostaglandin E synthase (mPGES-1) than the 5-cis isomer [1]. At a concentration of 10 µM, 5-trans U-46619 achieves less than 20% inhibition of the enzyme, while the 5-cis isomer is approximately twice as potent, though both are relatively weak inhibitors compared to dedicated compounds like 15-deoxy-Δ12,14-PGJ2.

mPGES-1 Inhibition Comparison

Head-to-head

5-cis isomer approximately 2-fold more potent; 5-trans isomer exhibits

Supports enantiomer-attribution review; enzymatic assay context.

Quraishi et al., 2002; recombinant human mPGES-1.

Analytical Standard Purity

Specification review

≥98% purity; formulated as solution in methyl acetate or neat film.

Supports method validation; eliminates confounding 5-cis presence.

Vendor CoA specifications.

Evidence Dimension	Inhibitory potency against microsomal prostaglandin E synthase (mPGES-1) activity
Target Compound Data	<20% inhibition at 10 µM (5-trans U-46619)
Comparator Or Baseline	~40% inhibition at 10 µM (5-cis U-46619), reported as "approximately twice as potent"
Quantified Difference	The 5-cis isomer is approximately 2-fold more potent than the 5-trans isomer in this assay. Unlike U-46619, the trans isomer lacks significant TP receptor agonist activity and its effects on platelet aggregation have not been independently characterized.
Conditions	Cell-free enzymatic assay using recombinant human mPGES-1 and PGH2 as a substrate, as described by Quraishi et al., 2002

Why This Matters

This is the only known quantitative pharmacological differentiation between the two isomers. Researchers investigating mPGES-1 as a drug target must use the defined 5-trans isomer to avoid confounding results from the variable contamination present in U-46619 batches, which could skew dose-response relationships for inhibition studies.

• [1] Quraishi, O., Mancini, J. A., & Riendeau, D. (2002). Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochemical Pharmacology, 63(6), 1183–1189. DOI: 10.1016/S0006-2952(02)00850-0. View Source

Analytical Purity and Formulation as a Research Reference Standard vs. Bulk U-46619

Commercially available 5-trans U-46619 is supplied as a high-purity analytical standard (≥98% purity by Cayman Chemical ), in contrast to bulk U-46619 preparations, which by definition contain this compound as a 2–5% contaminant. The standard is typically formulated as a solution in methyl acetate to enhance stability and handling precision for analytical workflows .

Analytical Standard Purity

Specification review

≥98% purity; formulated as solution in methyl acetate or neat film.

Supports method validation; eliminates confounding 5-cis presence.

Vendor CoA specifications.

Evidence Dimension	Commercial-grade purity and formulation for use as an analytical standard
Target Compound Data	≥98% purity, supplied as a 1% solution in methyl acetate (e.g., from Aladdin) or as a neat film (from Cayman)
Comparator Or Baseline	Bulk U-46619 (5-cis isomer) typically contains 2–5% of the 5-trans isomer as an intrinsic contaminant
Quantified Difference	The 5-trans isomer is available as a >95% pure analytical standard, eliminating the confounding presence of the dominant 5-cis isomer found in standard U-46619 preparations
Conditions	Vendor certificate of analysis (CoA) specifications for catalog items

Why This Matters

For scientist-procurers tasked with developing stability-indicating assays or validating impurity detection methods, the availability of a high-purity, well-formulated standard of the precise impurity saves significant method development time and ensures regulatory-grade data integrity.

5-trans U-46619: Validated Application Scenarios for Analytical and Pharmacological Research

HPLC/LC-MS Method Development and Validation for U-46619 Impurity Profiling

5-trans U-46619 is an essential co-requisite for any analytical laboratory developing or validating a chromatographic method for U-46619 drug substance or formulated product. Its role as a primary reference standard for System Suitability Testing (SST) and for constructing calibration curves to quantify the 2–5% impurity level ensures the method meets ICH Q2(R1) validation parameters for accuracy, precision, and specificity [REFS-1, REFS-2]. The availability of the compound in high-purity (≥98%) formulations, such as those from Cayman Chemical, allows for the preparation of spike-and-recovery solutions that directly simulate contaminated U-46619 batches .

Standalone Pharmacological Studies on Prostaglandin E Synthase (mPGES-1) Weak Inhibition

Researchers focusing on the membrane-associated protein in eicosanoid and glutathione metabolism (MAPEG) family, specifically mPGES-1, can use 5-trans U-46619 as a tool compound to investigate the structural determinants of weak, non-competitive inhibition of this enzyme. The established quantitative data point—less than 20% inhibition at 10 µM [1]—provides a defined baseline for studying the isomeric specificity of the enzyme's active site, in contrast to the more potent, but still weak, inhibition by the 5-cis isomer. This avoids the confounding factor of the compound's variable presence (2–5%) in batches of the TP receptor agonist U-46619.

Negative Control for Thromboxane A2 (TP) Receptor Activation Studies Requiring Isomeric Selectivity

Given that the independent biological activity of 5-trans U-46619 at the TP receptor has been rarely characterized and the compound has a distinct 5,6-trans geometry [REFS-1, REFS-3], it can serve as a critical negative control in experiments designed to probe the conformational requirements of the TXA2/TP receptor binding pocket. When used alongside the potent 5-cis isomer U-46619 (EC50 of 35 nM for platelet shape change ), it helps validate that observed biological responses are specifically due to the cis-geometry of the agonist, thus confirming structure-activity relationship models.

Reference Material for Forced Degradation and Stability-Indicating Assays of U-46619

In pharmaceutical development or advanced pharmacological research where U-46619 is used as a critical reagent, 5-trans U-46619 serves as a primary degradant marker for stress studies (e.g., exposure to heat, light, or acid/base). Since it is a pre-existing synthetic byproduct and potential isomerization product, sourcing the core, high-purity standard of 5-trans U-46619 [REFS-1, REFS-2] is crucial for establishing mass balance in forced degradation studies and for developing stability-indicating methods that are specific to the 5,6-trans isomer pathway, distinct from other degradation routes.

Application

Selection Property

Validation Focus

HPLC/LC-MS impurity profiling method

Isomeric reference standard identity

Accuracy, precision, and specificity for 5-trans impurity

mPGES-1 inhibition studies

Enantiomer-attribution review context

Isomer-specific enzyme inhibition endpoint review

TP receptor negative control

Stereochemical-control context

Conformational requirement model-response interpretation

Forced degradation stability-indicating assay

Primary degradant marker identity

Mass balance and isomerization pathway specificity

• [1] Quraishi, O., Mancini, J. A., & Riendeau, D. (2002). Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochemical Pharmacology, 63(6), 1183–1189. DOI: 10.1016/S0006-2952(02)00850-0. View Source